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Compound of Interest

Compound Name: 1-(4-Octylphenyl)ethanone

Cat. No.: B152876

Essential Safety and Handling Guide for 1-(4-
Octylphenyl)ethanone

This guide provides immediate, essential safety and logistical information for handling 1-(4-
Octylphenyl)ethanone in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals by outlining
detailed operational and disposal plans.

Physicochemical and Hazard Data

A summary of the key quantitative data for 1-(4-Octylphenyl)ethanone is presented below.
This information is critical for safe handling and storage.
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Property Value Reference
Molecular Formula C16H240 [1112][3]
Molar Mass 232.36 g/mol [1][2]

CAS Number 10541-56-7 [1][21[3]
Appearance Liquid [4]

Melting Point 18 °C [1]

Boiling Point 152-153 °C @ 1mm Hg [1114]
Density 0.919 g/cm? [1]

Flash Point Combustible liquid [5]

Hazard Identification and Personal Protective Equipment
(PPE)

1-(4-Octylphenyl)ethanone is classified with the following hazards:
o Causes skin irritation.[6]

o Causes serious eye irritation.[6]

o May cause respiratory irritation.[6]

To mitigate these risks, the following personal protective equipment is mandatory:
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

To prevent skin contact and
irritation.[6][7]

Eye and Face Protection

Safety glasses with side
shields or goggles. A face
shield may be required for

splash hazards.

To protect eyes from splashes
and irritation.[6][8]

Skin and Body Protection

Laboratory coat. Additional
chemical-resistant apron and
sleeves may be necessary for

larger quantities.

To prevent contamination of
personal clothing and skin.[9]
[10]

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved respirator
may be required if ventilation is

inadequate or for large spills.

To avoid inhalation of vapors
and potential respiratory
irritation.[6][9]

Operational Plan: Step-by-Step Handling Procedure

Adherence to the following protocol is crucial for the safe handling of 1-(4-

Octylphenyl)ethanone.

e Preparation and Precaution:

o Ensure a well-ventilated work area, preferably a chemical fume hood.[5][6]

o Locate the nearest safety shower and eyewash station before beginning work.

o Don all required personal protective equipment as specified in the table above.

e Handling the Chemical:

o Avoid direct contact with skin and eyes.[1][6]

o Do not breathe vapors or mists.[6]
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o Keep the container tightly closed when not in use.[6]

o Keep away from heat, sparks, and open flames as it is a combustible liquid.[5][11]

e In Case of Exposure:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including
under the eyelids. Seek immediate medical attention.[4][6]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. Get medical attention if irritation occurs.[4][6]

o Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[1]

[6]

o Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Seek immediate medical attention.[1][4]

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 1-(4-Octylphenyl)ethanone and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste material, including any contaminated absorbent materials from spills, in a
designated and properly labeled hazardous waste container.

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

o Container Management:

o Keep waste containers tightly closed and store in a cool, dry, and well-ventilated area,
away from incompatible materials such as strong oxidizing agents and bases.[6][11]

» Final Disposal:
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o Dispose of the chemical waste through an approved waste disposal plant.[5][6] Contact
your institution's EHS office for specific procedures and to arrange for pickup.

Experimental Workflow and Safety Protocol
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Workflow for Safe Handling and Disposal of 1-(4-Octylphenyl)ethanone
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Caption: Logical workflow for the safe handling and disposal of 1-(4-Octylphenyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b152876?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/1-(4-OCTYL-PHENYL)ETHANONE
https://www.calpaclab.com/1-4-octylphenyl-ethanone-97-hplc-c16h24o-25-grams/aab-aa003lua-25g
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/172288
https://www.fishersci.com/store/msds?partNumber=AAA1381703&productDescription=4+-N-OCTYLACETOPHENONE+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.synerzine.com/docs/sds/W0545%20SDS%20(US-English).pdf
https://www.fishersci.com/store/msds?partNumber=AC278890050&countryCode=US&language=en
https://ehs.utk.edu/wp-content/uploads/2017/07/GS-050-Personal-Protective-Equipment-AppE-Glove-Selection-Guide.pdf
https://www.cdpr.ca.gov/wp-content/uploads/2025/01/volume_4_appendix_1.pdf
https://chemm.hhs.gov/ppe.htm
https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://www.fishersci.com/store/msds?partNumber=AAB2155714&productDescription=4+-ETHYLACETOPHENONE+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b152876#personal-protective-equipment-for-handling-1-4-octylphenyl-ethanone
https://www.benchchem.com/product/b152876#personal-protective-equipment-for-handling-1-4-octylphenyl-ethanone
https://www.benchchem.com/product/b152876#personal-protective-equipment-for-handling-1-4-octylphenyl-ethanone
https://www.benchchem.com/product/b152876#personal-protective-equipment-for-handling-1-4-octylphenyl-ethanone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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